Cas no 1049701-64-5 (2,2-Dihydroxy-1H-benzFindene-1,3(2H)-dione, Hydrate)

2,2-Dihydroxy-1H-benzFindene-1,3(2H)-dione hydrate is a stable, crystalline compound with notable applications in organic synthesis and coordination chemistry. Its structure features a benzFindene core with hydroxyl and carbonyl functional groups, making it a versatile intermediate for chelating metal ions or forming complex derivatives. The hydrate form ensures improved solubility in polar solvents, facilitating its use in aqueous-phase reactions. This compound exhibits high purity and consistent reactivity, making it suitable for precise synthetic protocols. Its stability under ambient conditions and well-defined molecular architecture contribute to its utility in research and industrial processes, particularly in the development of functional materials or catalytic systems.

2,2-Dihydroxy-1H-benzFindene-1,3(2H)-dione, Hydrate structure

1049701-64-5 structure

Product Name:2,2-Dihydroxy-1H-benzFindene-1,3(2H)-dione, Hydrate

CAS No:1049701-64-5

MF:C₁₃H₁₀O₅

MW:246.215504169464

CID:893635

Update Time:2025-05-22

2,2-Dihydroxy-1H-benzFindene-1,3(2H)-dione, Hydrate Chemical and Physical Properties

Names and Identifiers

- 2,2-Dihydroxy-1H-benz[F]indene-1,3(2H)-dione, Hydrate
- 2,2-Dihydroxybenz[f]indane-1,3-dione Hydrate
- Benzo[f]ninhydrin Hydrate
- CTK4I0245
- SureCN6363255
- 2,2-Dihydroxy-1H-benzFindene-1,3(2H)-dione, Hydrate
- Inchi： 1S/C13H8O4.H2O/c14-11-9-5-7-3-1-2-4-8(7)6-10(9)12(15)13(11,16)17;/h1-6,16-17H;1H2
- InChI Key： LCNHACKNQUILCO-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=C3C=CC=CC3=C2)C(=O)C1(O)O.[H]O[H]

Experimental Properties

Melting Point: 150°C dec.

2,2-Dihydroxy-1H-benzFindene-1,3(2H)-dione, Hydrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D451125-100mg	2,2-Dihydroxy-1H-benz[F]indene-1,3(2H)-dione, Hydrate	1049701-64-5		100mg	$178.00	2023-05-18
TRC	D451125-1g	2,2-Dihydroxy-1H-benz[F]indene-1,3(2H)-dione, Hydrate	1049701-64-5		1g	$1372.00	2023-05-18